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Compound of Interest

Compound Name: Azadiradione

Cat. No.: B1252901

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. Azadiradione, a tetracyclic triterpenoid found in the neem tree
(Azadirachta indica), is noted for its antioxidant, anti-inflammatory, and potential anti-cancer
properties.[1][2][3] However, its disposal requires strict adherence to safety protocols due to its
potential hazards. This guide provides essential, step-by-step information for the proper
disposal of Azadiradione, aligning with standard laboratory safety practices.

Key Safety and Hazard Information

According to safety data sheets (SDS), Azadiradione is classified as a substance that may
cause an allergic skin reaction and is very toxic to aquatic life with long-lasting effects.[4]
Therefore, preventing its release into the environment is a critical aspect of its disposal.

Hazard Statements:

e H317: May cause an allergic skin reaction.[4]

e H410: Very toxic to aquatic life with long lasting effects.[5]
Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[4]

e P273: Avoid release to the environment.[4]
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P280: Wear protective gloves.[4]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[4]

P333 + P313: If skin irritation or rash occurs: Get medical advice/attention.[4]

P501: Dispose of contents/container to an approved waste disposal plant.[5][4]

Quantitative Data for Azadiradione

For easy reference, the following table summarizes key quantitative data for Azadiradione.

Property Value Reference
CAS Number 26241-51-0 [1]
Molecular Formula C28H3405 [1]
Molar Mass 450.575 g-mol-1 [1]
Density 1.2+0.1 g/cm3 [1]
Storage Temperature Below -18 °C [2]

Step-by-Step Disposal Procedures

The proper disposal of Azadiradione waste must be conducted in accordance with national
and local regulations. Under no circumstances should hazardous wastes be discharged into
the environment.[6]

1. Waste Collection and Storage:

e Collect Waste: Collect all Azadiradione waste, including unused product, contaminated
materials (e.g., gloves, pipette tips), and spill cleanup debris, in a designated and properly
labeled hazardous waste container.[6][7][8]

o Container Requirements: Use a sturdy, leak-proof container that is compatible with the
chemical.[8] The container must be kept securely closed except when adding waste.[8][9]
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Labeling: The waste container must be clearly labeled with the words "Hazardous Waste,"
the full chemical name "Azadiradione,” and the associated hazards (e.g., Skin Sensitizer,
Environmental Hazard).[9]

Segregation: Store the Azadiradione waste container segregated from incompatible
materials.[8][9]

. Spill Management:
In the event of a spill, restrict access to the area.[10]

Wear appropriate Personal Protective Equipment (PPE), including gloves, safety goggles,
and a lab coat.[4][10]

For solid spills, use a dry clean-up procedure to avoid generating dust.[10] Gently sweep or
vacuum the material.

Collect the spilled material and any contaminated absorbents into a labeled container for
hazardous waste disposal.[10]

Increase ventilation in the area if it is safe to do so0.[10]
. Disposal of Empty Containers:
Thoroughly empty the container of all contents.[8]

Triple rinse the empty container with a suitable solvent. Collect all rinsate as chemical waste.

[61[8]
After rinsing, the label on the container must be obliterated or removed.[6][8]

Dispose of the rinsed and dried container as regular laboratory glass or plastic waste, or as
directed by your institution's waste management guidelines.[8][11]

. Arranging for Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or the designated
chemical waste management service to arrange for the pickup and disposal of the
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hazardous waste container.[7][8]

+ Provide them with all necessary information about the waste contents.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of Azadiradione.
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Caption: Logical workflow for the proper disposal of Azadiradione waste.

By adhering to these procedures, laboratory professionals can ensure the safe handling and
disposal of Azadiradione, thereby protecting themselves, their colleagues, and the
environment. Always consult your institution's specific safety and waste disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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